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Compound of Interest

Compound Name: Copper iron oxide

Cat. No.: B1258144

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of copper iron oxide
(CuFe204) as an electrode material for supercapacitors. It includes detailed experimental
protocols for the synthesis of CuFe20a, fabrication of electrodes, and electrochemical
characterization, alongside a summary of key performance metrics.

Introduction

Copper iron oxide (CuFez04), a spinel ferrite, has garnered significant interest as a promising
electrode material for supercapacitors due to its high theoretical specific capacitance, natural
abundance, low cost, and environmental friendliness. Its pseudocapacitive behavior, arising
from fast and reversible faradaic reactions at the electrode-electrolyte interface, allows for
higher energy storage density compared to conventional electric double-layer capacitors
(EDLCSs). This document outlines the synthesis, characterization, and performance evaluation
of CuFe20a for supercapacitor applications.

Experimental Protocols
I. Synthesis of Copper Iron Oxide (CuFe204)
Nanoparticles

This protocol describes a facile co-precipitation method for the synthesis of CuFe204
nanoparticles.
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Materials:

Copper(ll) chloride dihydrate (CuCl2-2H20)

Iron(l1l) chloride hexahydrate (FeCls-6H20)

Sodium hydroxide (NaOH)

Deionized (DI) water

Ethanol

Equipment:

Beakers

Magnetic stirrer with hot plate

Centrifuge

Oven

Furnace
Procedure:

e Prepare a 0.1 M aqueous solution of CuCl2:2H20 and a 0.2 M aqueous solution of
FeCls-6H20 in separate beakers.

¢ Mix the two solutions in a 1:2 molar ratio (Cu:Fe) in a larger beaker under vigorous magnetic
stirring.

e Slowly add a 2 M NaOH solution dropwise to the mixture until the pH reaches 10-12 to
initiate precipitation.

» Continue stirring the mixture at 80°C for 2 hours to ensure the completion of the reaction.

 Allow the resulting precipitate to cool to room temperature.
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» Wash the precipitate several times with DI water and ethanol to remove any unreacted
precursors and impurities. Centrifugation can be used to separate the precipitate from the
supernatant.

o Dry the washed precipitate in an oven at 80°C for 12 hours.

 Finally, calcine the dried powder in a furnace at 500-700°C for 3 hours in air to obtain the
crystalline CuFe204 nanoparticles.

Il. Fabrication of CuFez204 Electrodes

This section details the preparation of the working electrode for a three-electrode
electrochemical setup.

Materials:

e Synthesized CuFe204 powder

e Carbon black (conductive agent)

o Polyvinylidene fluoride (PVDF) binder

o N-methyl-2-pyrrolidone (NMP) solvent

» Nickel foam or graphite sheet (current collector)

Equipment:

Mortar and pestle or planetary ball mill

Spatula

Doctor blade or brush

Vacuum oven

Procedure:
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e Prepare a slurry by mixing the active material (CuFe2z0a), carbon black, and PVDF binder in
a weight ratio of 80:10:10.

» Grind the mixture in a mortar and pestle or use a planetary ball mill for homogeneous mixing.

e Add a few drops of NMP solvent to the mixture and continue mixing to form a uniform slurry
with a paste-like consistency.

o Coat the prepared slurry onto a pre-cleaned nickel foam or graphite sheet current collector
using a doctor blade or a small brush.

e Ensure a uniform coating with a typical mass loading of 1-2 mg/cm3.

e Dry the coated electrode in a vacuum oven at 80-100°C for 12 hours to completely
evaporate the NMP solvent.

e Press the dried electrode at a pressure of 10 MPa to ensure good contact between the
active material and the current collector.

lll. Electrochemical Characterization

Electrochemical performance is evaluated using a three-electrode system in an aqueous
electrolyte.

Setup:
o Working Electrode: The fabricated CuFe20a4 electrode.
o Counter Electrode: Platinum (Pt) wire or folil.

» Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl)
electrode.

e Electrolyte: 2 M KOH or 1 M Na2SOa4 aqueous solution.
o Electrochemical Workstation

Key Techniques:
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e Cyclic Voltammetry (CV): To determine the capacitive behavior and the operating potential
window. The scan is typically performed at various scan rates (e.g., 5, 10, 20, 50, 100 mV/s).

o Galvanostatic Charge-Discharge (GCD): To calculate the specific capacitance, energy
density, and power density. This is performed at different current densities (e.g., 0.5, 1, 2, 5,
10 A/g).

» Electrochemical Impedance Spectroscopy (EIS): To investigate the internal resistance and
ion diffusion kinetics. The frequency range is typically from 100 kHz to 0.01 Hz with a small
AC amplitude (e.g., 5 mV).

Data Presentation

The following table summarizes the electrochemical performance of various copper oxide-
based materials in supercapacitors as reported in the literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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